2-(4-Acetylphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 2-(4-acetylphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C16H14O4/c1-10(17)11-3-5-12(6-4-11)14-8-7-13(20-2)9-15(14)16(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key: DKQPCNKAHZHNFP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)OC)C(=O)O
• Molecular Formula: C16H14O4
• DSSTOX Substance ID: DTXSID70689780
• Molecular Weight: 270.28 g/mol
• CAS RN: 1261906-43-7

Description

2-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% (2-APMBA-95) is an organic compound belonging to the class of aromatic carboxylic acids. It is a white crystalline solid with a molecular weight of 274.3 g/mol, and a melting point of 116-118 °C. 2-APMBA-95 is an important intermediate in the synthesis of pharmaceuticals and other organic compounds.

Mechanism of Action

2-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% is an aromatic carboxylic acid, and as such is able to act as an acid in a variety of reactions. Its reactivity is due to the presence of the electron-withdrawing acetyl group, which increases the acidity of the compound.
Biochemical and Physiological Effects
2-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% has no known biochemical or physiological effects in the body. It is not known to be toxic or to have any adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

2-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% is a relatively stable compound, and can be stored at room temperature for prolonged periods of time. It is also relatively inexpensive and easy to obtain. However, it is slightly soluble in water, so it should be handled with care to avoid accidental spills.

Future Directions

2-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% has a wide range of potential applications in the pharmaceutical and organic synthesis fields. Future research could focus on the use of 2-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% as a starting material for the synthesis of novel compounds, such as novel antibiotics or anti-cancer agents. Additionally, further research could be conducted to explore the potential of 2-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% as an intermediate in the synthesis of other compounds, such as dyes or fragrances. Finally, research could be conducted to investigate the potential of 2-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% as a reagent in the synthesis of other compounds, such as 2-acetyl-1-pyrroline and 2-acetyl-3-hydroxy-4-methoxybenzaldehyde.

Synthesis Methods

2-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% can be synthesized via a multi-step reaction sequence starting from 4-acetylphenol. The first step is the reaction of 4-acetylphenol with thionyl chloride to form 4-acetylphenyl chloroformate. This is followed by the reaction of 4-acetylphenyl chloroformate with 5-methoxybenzyl alcohol to form 2-(4-acetylphenyl)-5-methoxybenzyl chloroformate. Finally, the chloroformate is hydrolyzed to yield 2-(4-Acetylphenyl)-5-methoxybenzoic acid, 95%.

Scientific Research Applications

2-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% is widely used in scientific research as a starting material in the synthesis of various compounds, such as pharmaceuticals, dyes, and other organic compounds. It is also used as a reagent in the synthesis of other compounds, such as 2-acetyl-1-pyrroline and 2-acetyl-3-hydroxy-4-methoxybenzaldehyde.